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Compound of Interest

Compound Name: Disperse red 50

Cat. No.: B1585171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety data available for

Disperse Red 50 (C.I. 11226; CAS No. 12223-35-7), a monoazo dye used in the textile

industry. The information is compiled from various sources to provide a detailed resource for

professionals handling this substance.

Chemical and Physical Properties
Disperse Red 50 is a synthetic organic colorant with the molecular formula C₁₇H₁₆ClN₅O₂ and

a molecular weight of 357.79 g/mol .[1] It is characterized as a purple powder.[1] Key physical

and chemical properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₁₇H₁₆ClN₅O₂ [1][2]

Molecular Weight 357.799 g/mol [1][2]

CAS Number 12223-35-7 [2]

EC Number 255-127-6 [2]

Appearance Purple Powder [1]

Melting Point 136-137 °C [2]

Boiling Point 579.4 °C at 760 mmHg [2]

Flash Point 304.2 °C [2]

Density 1.27 g/cm³ [2]

Vapor Pressure 2.02E-13 mmHg at 25°C [2]

Solubility
Soluble in acetone and

alcohol; insoluble in water.[1]
[1]

Refractive Index 1.616 [2]

LogP (XLogP3) 5.92678 [2]

Toxicological Data
Detailed toxicological data specifically for Disperse Red 50 is limited in publicly available

literature. However, information on similar disperse dyes, particularly other red azo dyes, can

provide insights into potential hazards. It is important to note that the toxicological properties

have not been thoroughly investigated for many dyes, including Disperse Red 1.[3]

Acute Toxicity:

Oral: No specific LD50 value for Disperse Red 50 was found. For the related compound

Disperse Red 1, it is noted that accidental ingestion may be damaging to the health of the

individual.[4]

Dermal: No specific data available for Disperse Red 50.
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Inhalation: No specific data available for Disperse Red 50.

Skin Corrosion/Irritation:

Disperse dyes as a class have been associated with skin sensitization.[4] Disperse Red 1,

for example, may cause sensitization by skin contact.[4]

Serious Eye Damage/Irritation:

No specific data available for Disperse Red 50.

Respiratory or Skin Sensitization:

Disperse dyes are recognized as potential skin sensitizers.[4] In Germany, several disperse

azo dyes, including Disperse Red 1, have been linked to contact dermatitis from textiles.[4]

Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity, and STOT:

There is limited evidence of a carcinogenic effect for the related Disperse Red 1.[4] Some

azo dyes can be metabolized to potentially harmful aromatic amines, which may have

mutagenic or carcinogenic properties. For Disperse Red 1, no component is identified as a

probable, possible, or confirmed human carcinogen by IARC at levels greater than or equal

to 0.1%.[3] For Disperse Red 50, specific data on these long-term effects are not readily

available.

Aspiration Hazard:

No data available.

Experimental Protocols
The toxicological data for disperse dyes are typically generated following standardized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD). Key experimental protocols relevant to the toxicological endpoints

discussed above include:

Acute Oral Toxicity: OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure),

OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method), or OECD Test
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Guideline 425 (Acute Oral Toxicity: Up-and-Down Procedure). These studies typically involve

the administration of the substance to fasted animals, followed by observation for mortality

and clinical signs of toxicity.

Skin Irritation/Corrosion: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion). This

test involves applying the substance to the shaved skin of animals and observing for signs of

irritation such as erythema and edema.

Eye Irritation/Corrosion: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). The test

substance is applied to the eye of an animal, and the effects on the cornea, iris, and

conjunctiva are observed.

Skin Sensitization: OECD Test Guideline 429 (Skin Sensitisation: Local Lymph Node Assay).

This is an in vivo method that assesses the induction of a proliferative response in draining

lymph nodes as an indicator of skin sensitization potential.

Hazard Identification and Classification
Based on the available information for similar disperse dyes, the primary hazards associated

with Disperse Red 50 are likely to be skin sensitization and potential for harmful effects if

ingested. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

would likely include the following hazard statements for a substance with these properties:
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GHS Hazard Classification for a Potential Skin Sensitizer

Hazard Class

Skin Sensitization (Category 1)

Exclamation Mark

Warning

H317: May cause an allergic skin reaction

Prevention

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves.

Click to download full resolution via product page

GHS Hazard Communication for a Potential Skin Sensitizer.

Ecological Information
Detailed ecotoxicological data for Disperse Red 50 is scarce. The environmental fate and

effects of disperse dyes are a subject of concern due to their widespread use and potential for

release into aquatic environments.

Ecotoxicity:
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No specific aquatic toxicity data (e.g., LC50 for fish, EC50 for daphnia) for Disperse Red 50
were found. Disperse dyes, in general, are known to be potentially toxic to aquatic life.

Persistence and Degradability:

Azo dyes are generally resistant to biodegradation under aerobic conditions. However, under

anaerobic conditions, the azo linkage can be cleaved to form aromatic amines, which may

be more mobile and toxic.

Bioaccumulative Potential:

With a high LogP value (5.92678), Disperse Red 50 has a potential for bioaccumulation.[2]

Mobility in Soil:

Due to its low water solubility, Disperse Red 50 is expected to have low mobility in soil and

may adsorb to sediment and sludge.

Experimental Protocols for Ecotoxicity
Ecotoxicological testing of dyes often follows OECD guidelines to ensure data quality and

comparability. Relevant protocols include:

Toxicity to Fish: OECD Test Guideline 203 (Fish, Acute Toxicity Test). This test determines

the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a

96-hour exposure period.

Toxicity to Daphnia: OECD Test Guideline 202 (Daphnia sp. Acute Immobilisation Test). This

test measures the concentration at which 50% of the daphnids are immobilized (EC50) after

48 hours of exposure.

Toxicity to Algae: OECD Test Guideline 201 (Alga, Growth Inhibition Test). This test

evaluates the effect of a substance on the growth of algae, typically over a 72-hour period.

Ready Biodegradability: OECD Test Guideline 301 (Ready Biodegradability). This set of

methods assesses the potential for a chemical to be rapidly and completely biodegraded by

microorganisms.
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Handling and Storage
Safe Handling:

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Use in a well-ventilated area.[5]

Wear appropriate personal protective equipment, including gloves, safety glasses, and a

dust respirator.[6]

Storage:

Keep containers securely sealed.

Store in a cool, dry, well-ventilated area.

Store away from incompatible materials such as oxidizing agents.

First-Aid Measures
After Inhalation: Move the person to fresh air.

After Skin Contact: Wash off with soap and plenty of water. If skin irritation or rash occurs,

get medical advice/attention.[3]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a physician.

Fire-Fighting Measures
Disperse Red 50 is a combustible solid.[4] In case of fire, use water spray, alcohol-resistant

foam, dry chemical, or carbon dioxide. Firefighters should wear self-contained breathing

apparatus.
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Exposure Controls and Personal Protection
Engineering Controls:

Use adequate ventilation to keep airborne concentrations low.

Personal Protective Equipment:

Eye/Face Protection: Safety glasses with side-shields.

Skin Protection: Handle with gloves. Gloves must be inspected prior to use.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and at the end of the workday.[3]

Logical Workflow for Hazard Assessment
The process of assessing the health and safety of a chemical like Disperse Red 50 involves a

logical progression from gathering basic information to evaluating potential risks.
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Chemical Hazard Assessment Workflow

Identify Chemical
(Disperse Red 50)

Gather Physicochemical Data
(Molecular Weight, Solubility, etc.)

Search for Toxicological Data
(Acute, Chronic, etc.)

Search for Ecotoxicological Data
(Aquatic Toxicity, Biodegradation)

Determine Hazard Classification (GHS) Review Handling and Storage Recommendations

Establish Exposure Controls & PPEDevelop First-Aid & Emergency Procedures

Synthesize into Safety Data Sheet / Technical Guide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1585171?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585171?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Characterizing azobenzene disperse dyes and related compounds in house dust and their
correlations with other organic contaminant classes - PMC [pmc.ncbi.nlm.nih.gov]

2. [PDF] OECD GUIDELINE FOR THE TESTING OF CHEMICALS The Up-and-Down
Procedure for Acute Oral Toxicity: Proposed Test Guideline | Semantic Scholar
[semanticscholar.org]

3. ecetoc.org [ecetoc.org]

4. researchgate.net [researchgate.net]

5. oecd.org [oecd.org]

6. canada.ca [canada.ca]

To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of
Disperse Red 50]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585171#health-and-safety-data-sheet-for-disperse-
red-50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10655148/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10655148/
https://www.semanticscholar.org/paper/OECD-GUIDELINE-FOR-THE-TESTING-OF-CHEMICALS-The-for/fb705373d731ae01a5bc0f8165e05861a4ce6d5f
https://www.semanticscholar.org/paper/OECD-GUIDELINE-FOR-THE-TESTING-OF-CHEMICALS-The-for/fb705373d731ae01a5bc0f8165e05861a4ce6d5f
https://www.semanticscholar.org/paper/OECD-GUIDELINE-FOR-THE-TESTING-OF-CHEMICALS-The-for/fb705373d731ae01a5bc0f8165e05861a4ce6d5f
https://www.ecetoc.org/wp-content/uploads/2024/07/Aquatic-testing-of-PM.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.canada.ca/content/dam/eccc/migration/ese-ees/b6c9b722-c33b-40f4-b77d-2d8709eeade2/azo-20consultation-20document-202017_03_07.pdf
https://www.benchchem.com/product/b1585171#health-and-safety-data-sheet-for-disperse-red-50
https://www.benchchem.com/product/b1585171#health-and-safety-data-sheet-for-disperse-red-50
https://www.benchchem.com/product/b1585171#health-and-safety-data-sheet-for-disperse-red-50
https://www.benchchem.com/product/b1585171#health-and-safety-data-sheet-for-disperse-red-50
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585171?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

